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Compound of Interest

Compound Name: 2,2'-Thiobis(6-tert-butyl-p-cresol)

Cat. No.: B027186 Get Quote

Irganox 1081 is a sterically hindered phenolic antioxidant of the thiobisphenol class. Its unique

structure, featuring two hindered phenol groups linked by a sulfur atom, provides a synergistic,

dual-function stabilization mechanism.

IUPAC Name: 2-tert-butyl-6-(3-tert-butyl-2-hydroxy-5-methylphenyl)sulfanyl-4-

methylphenol[1]

CAS Number: 90-66-4[2][3][4][5][6][7]

Molecular Formula: C₂₂H₃₀O₂S[1]

Molecular Weight: 358.54 g/mol [2][6][7]

The strategic placement of bulky tert-butyl groups adjacent to the hydroxyl functionalities is a

key design feature. This steric hindrance enhances the stability of the resulting phenoxy radical

after hydrogen donation, preventing it from initiating further detrimental reactions and

contributing to its non-discoloring properties.

Caption: Chemical Structure of Irganox 1081.

Section 2: Physicochemical Properties
The physical properties of Irganox 1081 are critical to its handling, processing, and

performance in various polymer matrices. Its low volatility is particularly important for

maintaining stabilization during high-temperature processing of plastics.
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Property Value Source(s)

Appearance
White to off-white or cream-

colored powder
[6]

Melting Point
166 °C (for high-purity

reference material)
[2]

84-85 °C (reported for some

commercial grades)
[6]

Boiling Point 431.1 °C (Predicted) [2][6]

Flash Point 209.3 °C [2][6]

Density ~1.11 g/cm³ [6]

Solubility (at 20°C)
Water: Practically insoluble (~8

µg/L)
[6]

Organic Solvents: Soluble in

hexane, isopropanol, ethanol
[5]

Vapor Pressure (at 20°C) Very low

A Note on Melting Point: A notable discrepancy exists in the reported melting point of Irganox

1081. While reference standards may exhibit a higher melting point of ~166°C, technical-grade

material is often cited with a melting range of 84-85°C.[2][6] This variance can be attributed to

differences in purity, crystalline structure (polymorphism), or the presence of isomers from the

synthesis process. For formulation purposes, it is crucial to consult the technical data sheet for

the specific grade being used.

Section 3: The Dual Antioxidant Mechanism
Irganox 1081 functions as a multifunctional stabilizer, effectively interrupting the auto-oxidation

cycle of polymers through two distinct but synergistic mechanisms. This dual action provides

comprehensive protection against both thermal and oxidative degradation.

1. Primary Antioxidant: Radical Scavenging (via Hindered Phenol Groups)
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The primary role is to intercept and neutralize chain-carrying free radicals (R•, ROO•), which

are the primary drivers of polymer degradation. This occurs via a Hydrogen Atom Transfer

(HAT) mechanism.[8][9]

Step 1 (Initiation): A polymer chain (P-H) under thermal or light stress forms a polymer alkyl

radical (P•).

Step 2 (Propagation): The alkyl radical (P•) reacts rapidly with oxygen to form a peroxyl

radical (POO•). This peroxyl radical can then abstract a hydrogen from another polymer

chain, propagating the degradation cycle.

Step 3 (Intervention): The hindered phenolic hydroxyl group (-OH) on Irganox 1081 donates

its hydrogen atom to the peroxyl radical (POO•), neutralizing it into a stable hydroperoxide

(POOH) and forming a stabilized phenoxy radical (Ar-O•).[8][9]

The phenoxy radical is resonance-stabilized and sterically hindered, making it relatively

unreactive and unable to continue the chain reaction.

2. Secondary Antioxidant: Hydroperoxide Decomposition (via Thioether Bridge)

The hydroperoxides (POOH) formed during the primary mechanism are thermally unstable and

can decompose into highly reactive hydroxyl (•OH) and alkoxyl (PO•) radicals, which can re-

initiate degradation. The thioether (-S-) linkage in Irganox 1081 acts as a secondary antioxidant

by decomposing these hydroperoxides into non-radical, stable products.[10][11]

The sulfur atom is oxidized to sulfoxide and then to sulfone derivatives, a process that

catalytically decomposes multiple hydroperoxide molecules into stable alcohols.

This two-pronged approach—scavenging the chain-carrying radicals and decomposing the

problematic byproducts—makes Irganox 1081 a highly efficient and long-lasting stabilizer.
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Caption: Dual antioxidant mechanism of Irganox 1081.

Section 4: Applications and Performance Insights
Irganox 1081 is utilized in a wide range of organic polymers and materials where protection

against thermo-oxidative degradation is required.

Polyolefins (PE, PP): Its excellent compatibility and low volatility make it ideal for protecting

these polymers during high-temperature processing (extrusion, molding) and ensuring long-

term service life.

Elastomers and Rubbers (Synthetic & Natural): It is particularly effective in light-colored

rubber applications where non-staining and non-discoloring properties are paramount.
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Other Polymers: It finds use in ABS, HIPS, polyamides, and hot-melt adhesives.

Lubricants and Oils: Its oil solubility allows it to function as a potent stabilizer in lubricants,

preventing oxidation and sludge formation.

Field Insights: The causality behind its selection often relates to its multifunctional nature. In

applications like wire and cable insulation, both processing stability (preventing scorch) and

long-term thermal stability are critical. Irganox 1081 provides both. Furthermore, its ability to act

synergistically with other stabilizers, such as phosphites (e.g., Irgafos 168), allows formulators

to create highly robust and cost-effective stabilization packages.

Section 5: Analytical and Quality Control Protocols
Verifying the presence and efficacy of Irganox 1081 in a formulated product is essential for

quality assurance. The following are standard, field-proven methodologies.

Protocol 1: Quantification by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a method for extracting and quantifying Irganox 1081 from a polymer

matrix, such as polyethylene.[12][13][14]

Objective: To determine the weight percentage (% w/w) of Irganox 1081 in a polymer sample.

Methodology:

Sample Preparation (Solvent Extraction):

1. Weigh approximately 2-5 grams of the polymer sample (pellets or film) into a Soxhlet

extraction thimble.

2. Place the thimble into a Soxhlet extractor fitted with a 250 mL round-bottom flask.

3. Add 150 mL of an appropriate solvent (e.g., dichloromethane or chloroform) to the flask.

4. Extract the sample for 6-8 hours, ensuring a cycle rate of 4-5 cycles per hour.
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5. After extraction, allow the apparatus to cool. Concentrate the extract to approximately 5

mL using a rotary evaporator.

6. Transfer the concentrated extract to a 10 mL volumetric flask. Rinse the round-bottom

flask with a small amount of solvent and add the rinsing to the volumetric flask.

7. Dilute to the mark with the solvent.

8. Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 95:5 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Column Temperature: 35 °C.

Detector: UV-Vis detector set at an appropriate wavelength (typically determined by

scanning a standard, e.g., ~280 nm).

Calibration and Quantification:

1. Prepare a series of standard solutions of Irganox 1081 (from a certified reference material)

in the extraction solvent at known concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

2. Inject the standards into the HPLC system and generate a calibration curve by plotting

peak area against concentration.

3. Inject the prepared sample extract.

4. Determine the concentration of Irganox 1081 in the sample solution using the calibration

curve.
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5. Calculate the weight percentage in the original polymer sample using the initial sample

weight and final solution volume.

Caption: Workflow for HPLC quantification of Irganox 1081.

Protocol 2: Performance Evaluation by Differential
Scanning Calorimetry (DSC) - Oxidative Induction Time
(OIT)
The OIT test is an accelerated method to assess the thermo-oxidative stability of a material. It

measures the time until the onset of exothermic oxidation at an elevated temperature in an

oxygen atmosphere.[15][16][17][18] A longer OIT indicates better stabilization.

Objective: To determine the relative effectiveness of the antioxidant package in a polyolefin

sample according to ASTM D3895.

Methodology:

Sample Preparation:

1. Cut a small, representative sample from the material (e.g., a 3-5 mg disc from a

compression-molded plaque or a finished part).

2. Place the sample into an open aluminum DSC pan. Ensure the sample is flat and makes

good thermal contact with the bottom of the pan.

3. Place an empty, open aluminum pan in the reference position of the DSC cell.

DSC Instrument Program:

1. Purge: Purge the DSC cell with high-purity nitrogen at a flow rate of 50 ± 5 mL/min for at

least 5 minutes to create an inert atmosphere.

2. Heating Phase: While maintaining the nitrogen flow, heat the sample from ambient

temperature to 200 °C at a heating rate of 20 °C/min.
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3. Isothermal Equilibration: Hold the sample at 200 °C for 5 minutes to ensure thermal

equilibrium.

4. Gas Switch & Test: Simultaneously start recording the thermal data and switch the purge

gas from nitrogen to high-purity oxygen at the same flow rate (50 ± 5 mL/min).

5. Data Collection: Continue holding the sample at 200 °C under oxygen until the exothermic

oxidation peak is observed and has returned to the baseline.

Data Analysis:

1. The OIT is the time interval from the initial switch to oxygen (t₀) to the onset of the

exothermic oxidation peak.

2. The onset is determined by the intersection of the tangent drawn at the steepest point of

the exotherm with the extrapolated baseline of the thermal curve.

3. Report the OIT in minutes.

Caption: Idealized DSC curve from an OIT experiment.

Section 6: Safety and Handling
While Irganox 1081 is a stable solid, standard laboratory and industrial hygiene practices must

be observed.

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a

lab coat or protective clothing.[3][4] In dusty environments, respiratory protection may be

required.[3][4]

Health Hazards: May cause an allergic skin reaction in sensitive individuals.[2] Avoid

inhalation of dust and direct contact with skin and eyes.

Environmental Hazards: Classified as potentially harmful to aquatic life with long-lasting

effects. Prevent release into drains and waterways.

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[3]
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Always consult the most recent Safety Data Sheet (SDS) provided by the manufacturer for

complete and detailed information.[3][4]

Conclusion
Irganox 1081 is a potent and versatile antioxidant whose efficacy is rooted in its dual-function

chemical structure. By combining a primary, radical-scavenging hindered phenol with a

secondary, hydroperoxide-decomposing thioether bridge, it provides comprehensive and long-

lasting protection to a wide array of polymeric materials. A thorough understanding of its

properties, mechanisms, and the analytical methods used to verify its performance enables

scientists and engineers to optimize formulations for enhanced durability and service life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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